Cas no 1803832-27-0 (2-Fluoro-3-(trifluoromethoxy)toluene)
2-Fluoro-3-(trifluoromethoxy)toluene Chemical and Physical Properties
Names and Identifiers
-
- 2-Fluoro-3-(trifluoromethoxy)toluene
- 2-fluoro-1-methyl-3-(trifluoromethoxy)benzene
-
- Inchi: 1S/C8H6F4O/c1-5-3-2-4-6(7(5)9)13-8(10,11)12/h2-4H,1H3
- InChI Key: BXOJAFONYZPGTB-UHFFFAOYSA-N
- SMILES: FC1C(=CC=CC=1C)OC(F)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 168
- XLogP3: 3.6
- Topological Polar Surface Area: 9.2
2-Fluoro-3-(trifluoromethoxy)toluene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A010015990-250mg |
2-Fluoro-3-(trifluoromethoxy)toluene |
1803832-27-0 | 97% | 250mg |
470.40 USD | 2021-07-05 | |
| Alichem | A010015990-500mg |
2-Fluoro-3-(trifluoromethoxy)toluene |
1803832-27-0 | 97% | 500mg |
863.90 USD | 2021-07-05 | |
| Alichem | A010015990-1g |
2-Fluoro-3-(trifluoromethoxy)toluene |
1803832-27-0 | 97% | 1g |
1,490.00 USD | 2021-07-05 |
2-Fluoro-3-(trifluoromethoxy)toluene Related Literature
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
Additional information on 2-Fluoro-3-(trifluoromethoxy)toluene
Introduction to 2-Fluoro-3-(trifluoromethoxy)toluene (CAS No. 1803832-27-0)
2-Fluoro-3-(trifluoromethoxy)toluene, identified by its Chemical Abstracts Service (CAS) number 1803832-27-0, is a fluorinated aromatic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of halogenated aromatics, which are widely utilized as intermediates in the synthesis of various biologically active molecules. The presence of both fluoro and trifluoromethoxy substituents makes this molecule particularly interesting due to the unique electronic and steric properties these groups impart.
The structural framework of 2-Fluoro-3-(trifluoromethoxy)toluene consists of a benzene ring substituted with a fluoro group at the 2-position and a trifluoromethoxy group at the 3-position. The fluoro group is known for its ability to modulate metabolic stability and binding affinity, while the trifluoromethoxy group enhances lipophilicity and metabolic resistance. These characteristics make the compound a valuable building block in drug discovery, particularly for developing small-molecule inhibitors and activators.
In recent years, there has been a surge in research focused on fluorinated aromatic compounds due to their promising pharmacological profiles. Studies have demonstrated that fluorine substitution can significantly alter the pharmacokinetic properties of molecules, leading to improved bioavailability and reduced susceptibility to enzymatic degradation. The compound 2-Fluoro-3-(trifluoromethoxy)toluene is no exception, and its application in medicinal chemistry has been explored in several cutting-edge research projects.
One notable area of research involving 2-Fluoro-3-(trifluoromethoxy)toluene is in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with various diseases, including cancer. By leveraging the unique properties of this compound, researchers have synthesized novel kinase inhibitors that exhibit high selectivity and potency. For instance, derivatives of 2-Fluoro-3-(trifluoromethoxy)toluene have been shown to inhibit specific kinases by modulating their binding interactions with ATP.
Another emerging application of 2-Fluoro-3-(trifluoromethoxy)toluene is in the field of agrochemicals. Fluorinated aromatic compounds are increasingly being used as key intermediates in the synthesis of pesticides and herbicides due to their enhanced stability and bioactivity. The compound’s ability to resist degradation under environmental conditions makes it an attractive candidate for developing next-generation agrochemicals that are more effective and sustainable.
The synthesis of 2-Fluoro-3-(trifluoromethoxy)toluene typically involves multi-step organic reactions, often starting from commercially available precursors such as toluene or its halogenated derivatives. Advanced synthetic methodologies, including cross-coupling reactions and fluorination techniques, are employed to introduce the desired substituents at specific positions on the aromatic ring. The precision required in these synthetic steps underscores the importance of high-purity reagents and controlled reaction conditions to ensure optimal yields and minimal byproduct formation.
In terms of analytical characterization, 2-Fluoro-3-(trifluoromethoxy)toluene is typically analyzed using techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC). These methods provide detailed information about the compound’s molecular structure, purity, and chemical environment. NMR spectroscopy, particularly 1H NMR and 19F NMR, is particularly useful for confirming the presence and position of functional groups, while MS offers insights into the molecular weight and fragmentation patterns.
The pharmacological potential of 2-Fluoro-3-(trifluoromethoxy)toluene has also been explored in preclinical studies. These studies have highlighted its ability to interact with biological targets in novel ways, leading to potential therapeutic applications. For example, researchers have investigated its effects on neurotransmitter receptors, where fluorine substitution has been shown to enhance binding affinity and modulate receptor activity. Such findings open up new avenues for developing treatments for neurological disorders.
As research in fluorinated compounds continues to advance, the demand for high-quality intermediates like 2-Fluoro-3-(trifluoromethoxy)toluene is expected to grow. The compound’s versatility as a synthetic building block makes it indispensable in both academic research laboratories and industrial settings. Moreover, its role in developing innovative drug candidates underscores its importance in modern medicinal chemistry.
In conclusion,2-Fluoro-3-(trifluoromethoxy)toluene (CAS No. 1803832-27-0) is a multifaceted compound with significant applications in pharmaceuticals and agrochemicals. Its unique structural features and biological properties make it a valuable tool for researchers seeking to develop novel therapeutics and sustainable agrochemical solutions. As our understanding of fluorinated compounds deepens, so too will their impact on various industries.
1803832-27-0 (2-Fluoro-3-(trifluoromethoxy)toluene) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)